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Compound of Interest

Compound Name:
6-(4-Methoxyphenyl)pyridazin-3-

amine

Cat. No.: B028083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

6-(4-Methoxyphenyl)pyridazin-3-amine, a key intermediate in the synthesis of GABA-A

receptor antagonists. The following protocols and data are intended to guide researchers in its

effective application in drug discovery and development.

Chemical and Physical Properties
6-(4-Methoxyphenyl)pyridazin-3-amine is a yellow solid organic compound. A summary of its

key chemical and physical properties is presented in the table below for easy reference.
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Property Value Source

CAS Number 4776-87-8 Multiple Sources

Molecular Formula C₁₁H₁₁N₃O Multiple Sources

Molecular Weight 201.22 g/mol Multiple Sources

Appearance Yellow solid Hoffman Fine Chemicals

Melting Point 180-184 °C Hoffman Fine Chemicals

Purity ≥97% ChemScene

Solubility

DMSO: 15 mg/mLDMF: 10

mg/mLEthanol: 10

mg/mLDMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL

Cayman Chemical

Handling and Storage Procedures
Proper handling and storage of 6-(4-Methoxyphenyl)pyridazin-3-amine are crucial for

maintaining its integrity and ensuring laboratory safety.

Safety Precautions and Personal Protective Equipment
(PPE)
While some safety data sheets do not classify this compound as hazardous under the Globally

Harmonized System (GHS), others provide specific hazard statements. It is recommended to

handle it with the usual precautions for laboratory chemicals.

Engineering Controls: Handle in a well-ventilated place.

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles.

Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected prior to use.

Skin and Body Protection: Wear appropriate protective clothing.
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Respiratory Protection: If dust is formed, use a suitable respirator.

Storage Conditions
Conflicting storage temperature recommendations exist. The following summarizes the

available information. For long-term storage, colder temperatures are generally preferred to

ensure stability.

Condition Temperature Duration Source

Powder -20°C ≥ 4 years Cayman Chemical

In Solvent -80°C 6 months MedChemExpress

-20°C 1 month MedChemExpress

General
Refrigerator (2 to 8

°C)
Not specified

Hoffman Fine

Chemicals

Recommendation: For optimal stability, store the solid compound at -20°C in a tightly sealed

container in a dry place. If in solution, store at -80°C for long-term use.

Experimental Protocols
6-(4-Methoxyphenyl)pyridazin-3-amine is a valuable precursor for the synthesis of GABA-A

receptor antagonists, such as Gabazine (SR 95531).

Synthesis of Gabazine (SR 95531)
This protocol describes the synthesis of Gabazine from 6-(4-Methoxyphenyl)pyridazin-3-
amine.

Workflow for the Synthesis of Gabazine:
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6-(4-Methoxyphenyl)pyridazin-3-amine

Alkylation with
Ethyl 4-bromobutyrate

Microwave Irradiation
80°C, 15 min

Intermediate Product

Hydrolysis

NaOH, Water

Gabazine (SR 95531)

Acidification (HCl)
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To cite this document: BenchChem. [Application Notes and Protocols for 6-(4-
Methoxyphenyl)pyridazin-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028083#handling-and-storage-procedures-for-6-4-
methoxyphenyl-pyridazin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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